4-Bromo-6-fluoro-1,3-benzothiazole-2-thiol
Description
“4-Bromo-6-fluoro-1,3-benzothiazole-2-thiol” is a chemical compound with the empirical formula C7H3BrFNS2 . It is a solid substance .
Molecular Structure Analysis
The molecular structure of “4-Bromo-6-fluoro-1,3-benzothiazole-2-thiol” is represented by the SMILES stringBrC1=C2C(SC(N)=N2)=CC(F)=C1 . This indicates that the molecule contains a benzothiazole ring with bromine and fluorine substituents at the 4 and 6 positions, respectively, and a thiol group at the 2 position. Physical And Chemical Properties Analysis
“4-Bromo-6-fluoro-1,3-benzothiazole-2-thiol” is a solid substance . Its molecular weight is 247.09 .Scientific Research Applications
Synthesis and Chemical Properties
Benzothiazole derivatives, including those similar in structure to 4-Bromo-6-fluoro-1,3-benzothiazole-2-thiol, play a crucial role in synthetic chemistry due to their versatile applications. For instance, the practical synthesis of 2-Fluoro-4-bromobiphenyl, a key intermediate in manufacturing non-steroidal anti-inflammatory materials, underscores the utility of bromo and fluoro substituted compounds in facilitating complex synthesis processes (Qiu et al., 2009).
Medicinal Chemistry and Biological Activities
Benzothiazole derivatives exhibit a broad spectrum of biological activities, making them a focal point in drug discovery and medicinal chemistry. They have been identified for their roles in anti-viral, anti-microbial, anti-inflammatory, anti-tumor, and anti-cancer applications, among others. Such compounds are vital in the development of new therapeutic agents, as highlighted by a comprehensive review on the structural activity relationship and importance of benzothiazole derivatives in medicinal chemistry (Bhat & Belagali, 2020).
Anticancer Potentials
The anticancer potentials of benzothiazole derivatives have been extensively reviewed, emphasizing the significance of structural modifications to enhance anticancer activity. This is particularly relevant for derivatives of 4-Bromo-6-fluoro-1,3-benzothiazole-2-thiol, as the presence of bromo and fluoro groups may influence their pharmacological properties. Such modifications can lead to the development of novel benzothiazole-based anticancer agents, as discussed in several studies highlighting the diverse pharmacological activities of benzothiazole scaffolds (Kamal et al., 2015).
properties
IUPAC Name |
4-bromo-6-fluoro-3H-1,3-benzothiazole-2-thione |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3BrFNS2/c8-4-1-3(9)2-5-6(4)10-7(11)12-5/h1-2H,(H,10,11) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JIWVUUSBDYSYGH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C2=C1SC(=S)N2)Br)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3BrFNS2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.1 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[2-(2-ethoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl 1-(4-bromophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate](/img/structure/B2539980.png)
![[(1-Phenylethyl)carbamoyl]methyl 2-chlorobenzoate](/img/structure/B2539982.png)
![(4-((4-Chlorobenzo[d]thiazol-2-yl)oxy)piperidin-1-yl)(pyridin-2-yl)methanone](/img/structure/B2539986.png)
![2,5-difluoro-N-(4-(3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl)benzenesulfonamide](/img/structure/B2539987.png)
![(2-Phenylimidazo[1,2-a]pyridin-3-yl)methanamine](/img/structure/B2539991.png)
![4-[butyl(ethyl)sulfamoyl]-N-[5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide](/img/structure/B2539992.png)
![N-(2-chlorobenzyl)-2-[(5-oxo-4-propyl-4,5-dihydro[1,2,4]triazolo[4,3-a]quinazolin-1-yl)thio]acetamide](/img/structure/B2539996.png)
![2-[(4-Benzylpiperidin-1-yl)methyl]-3,4-dihydroquinazolin-4-one](/img/structure/B2540000.png)